4-(4-Chlorophenyl)-3,3-dimethylbutan-2-one

• CAS No.: 80703-89-5
• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H15ClO/c1-9(14)12(2,3)8-10-4-6-11(13)7-5-10/h4-7H,8H2,1-3H3
• InChI Key: KQYDWKBGHOJTRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(C)CC1=CC=C(C=C1)Cl

Description

4-(4-Chlorophenyl)-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H15ClO and its molecular weight is 210.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

254 g (4 mols) of powdered technical potassium hydroxide (88% pure) are suspended in 1 liter of toluene. To this are slowly added 40 g of tetrabutylammonium bromide and a mixture of 644 g (4 mols) of 4-chlorobenzyl chloride and 430 g (5 mols) of methyl isopropyl ketone at 85° C. The reaction mixture is stirred a further 3 hours at 85° C. and, after cooling down, it is filtered and the filtrate is washed to neutrality. 732.5 g (87% of theory) of 1-(4-chlorophenyl)-2,2-dimethyl-3-butanone of boiling point 87°-90° C./0.05 mbar are obtained by fractional distillation under high vacuum.